Cas no 500584-77-0 (Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate)

• Product Name: Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate
• CAS No: 500584-77-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4816471
• Update Time: 2025-05-21

Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-oxo-1,4-dihydroquinolin-2-yl)acetate
• NSC139476
• methyl 2-(4-oxo-1H-quinolin-2-yl)acetate
• Methyl 4-hydroxyquinoline-2-acetate
• methyl 2-(4-oxo-2-hydroquinolyl)acetate
• ST50405054
• (4-Hydroxyquinoline-2-yl)acetic acid methyl ester
• Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate

• Inchi： 1S/C12H11NO3/c1-16-12(15)7-8-6-11(14)9-4-2-3-5-10(9)13-8/h2-6H,7H2,1H3,(H,13,14)
• InChI Key： YMQKLDAPXZGWBS-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(=O)OC)NC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate

Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate (CAS No. 500584-77-0): A Comprehensive Overview

Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate (CAS No. 500584-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is widely recognized for its potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate has emerged as a key intermediate in the synthesis of various therapeutic agents.

The compound belongs to the quinolone family, which is known for its diverse biological activities. Researchers have explored its role in developing anti-inflammatory, antimicrobial, and anticancer agents. The presence of the 4-oxo-1H-quinolin-2-yl moiety enhances its reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its potential in targeting specific enzymes and receptors, aligning with the growing interest in precision medicine and targeted therapies.

One of the most searched questions about Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate is its solubility and stability under different conditions. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its application in laboratory settings. Stability studies indicate that it remains intact under standard storage conditions, making it a reliable reagent for long-term research projects.

In the context of green chemistry, Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate has been evaluated for its environmental impact. Researchers are increasingly focusing on sustainable synthesis methods to reduce waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a topic that resonates with many in the scientific community. The compound’s potential for scalable and efficient production makes it a candidate for green synthesis initiatives.

The pharmaceutical industry has shown keen interest in Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate due to its structural versatility. It serves as a precursor for heterocyclic compounds, which are pivotal in designing new drugs. With the rise of AI-driven drug discovery, this compound has been featured in computational studies to predict its interactions with biological targets. Such applications are highly relevant to modern drug development pipelines.

Another trending topic related to Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate is its role in material science. Researchers are exploring its use in creating advanced polymers and coatings with unique properties. The compound’s ability to form stable complexes with metals has opened doors for applications in catalysis and nanotechnology. These developments are particularly significant in industries seeking innovative materials for high-performance applications.

For those searching about the safety profile of Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate, current data suggests that it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) is recommended during handling. This information is critical for laboratories and industries prioritizing occupational health and safety.

The market demand for Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate has been steadily increasing, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are expanding their production capacities to meet the needs of research institutions and industrial players. This trend reflects the compound’s growing importance in the global chemical market.

In summary, Methyl 2-(4-oxo-1H-quinolin-2-yl)acetate (CAS No. 500584-77-0) is a multifaceted compound with promising applications in drug discovery, material science, and green chemistry. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary challenges in chemistry and medicine.